Cas no 1098354-37-0 (1-Cycloheptyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid)

• Product Name: 1-Cycloheptyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid
• CAS No: 1098354-37-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 2111793
• Update Time: 2023-08-04

1-Cycloheptyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cycloheptyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid
• 1-Cycloheptyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid

• Inchi： 1S/C14H21NO2/c1-10-9-13(14(16)17)11(2)15(10)12-7-5-3-4-6-8-12/h9,12H,3-8H2,1-2H3,(H,16,17)
• InChI Key： RNALWWUFRKYCMT-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C=1C)C1CCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Topological Polar Surface Area: 42.2